Cas no 28699-96-9 (Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate)

• Product Name: Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate
• CAS No: 28699-96-9
• MF: C₁₆H₆K₄N₂O₁₄S₄
• MW: 734.877043247223
• CID: 239864
• PubChem ID: 87571428
• Update Time: 2025-05-28

Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• 1H-Indoledisulfonic acid,2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv.,potassium salt (1:4)
• Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate
• 1H-Indoledisulfonic acid,2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo ...
• INDIGOTETRASULFONATE TETRAPOTASSIUM SALT
• Indigotetrasulfonate Tetrapotassium Salt Hydrate
• Indigotetrasulfonic Acid Tetrapotassium Salt
• Tetrapotassium Indigotetrasulfonate
• Tetrapotassium Indigotetrasulfonate Hydrate
• Potassium indigotetrasulfonate
• I0019
• Potassium indigotetrasulfonate, Dye content 85 %
• 5,5',7,7'-Indigotetrasulfonic acid tetrapotassium salt
• CID 135537156
• IndigotetrasulfonicAcidTetrapotassiumSaltHydrate>1H-Indoledisulfonic acid, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv., potassium salt (1:4)
• 67627-19-4
• 28699-96-9
• Potassium 3,3'-dioxo-[2,2'-biindolinylidene]-5,5',7,7'-tetrasulfonate
• tetrapotassium;2-(3-hydroxy-5,7-disulfonato-1H-indol-2-yl)-3-oxoindole-5,7-disulfonate
• 1H-Indoledisulfonic acid, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv., potassium salt (1:4)
• MFCD00059886

• MDL： MFCD00059886
• Inchi： 1S/C16H10N2O14S4.4K/c19-15-7-1-5(33(21,22)23)3-9(35(27,28)29)11(7)17-13(15)14-16(20)8-2-6(34(24,25)26)4-10(12(8)18-14)36(30,31)32;;;;/h1-4,17,19H,(H,21,22,23)(H,24,25,26)(H,27,28,29)(H,30,31,32);;;;/q;4*+1/p-4
• InChI Key： YWCAPYLKURBDGO-UHFFFAOYSA-J
• SMILES： [K+].[K+].[K+].[K+].S(C1=CC(=CC2C(=C(C3C(C4C=C(C=C(C=4N=3)S(=O)(=O)[O-])S(=O)(=O)[O-])=O)NC=21)O)S(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 751.73600
• Monoisotopic Mass: 733.7250135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 40
• Rotatable Bond Count: 1
• Complexity: 1350
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: nothing
• Topological Polar Surface Area: 328

Experimental Properties

• Color/Form: Not determined
• PSA: 329.75000
• LogP: 2.96610
• Solubility: Not determined
• Color index: 73020

Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments